Methanone, (2-aminophenyl)[4-(phenylmethoxy)phenyl]-

• CAS RN: 133776-45-1
• Molecular Formula: C20H17NO2
• Molecular Weight: 303.4 g/mol
• IUPAC Name: (2-aminophenyl)-(4-phenylmethoxyphenyl)methanone
• InChI: InChI=1S/C20H17NO2/c21-19-9-5-4-8-18(19)20(22)16-10-12-17(13-11-16)23-14-15-6-2-1-3-7-15/h1-13H,14,21H2
• InChI Key: UIFFDAJFRQWWAB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC=C(C=C2)C(=O)C3=CC=CC=C3N

Description

Methanone, (2-aminophenyl)[4-(phenylmethoxy)phenyl]- is a useful research compound. Its molecular formula is C20H17NO2 and its molecular weight is 303.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of N-methoxy-N-methyl anthranilic acid amide prepared as in Example 1(A)(2.00 g, 11.1 mmol) and 4-benzyloxy-bromobenzene (2.92 g, 11.1 mmol) in anhydrous tetrahydrofuran (65 ml) at -78° C. under nitrogen is added, with vigorous stirring, n-BuLi in hexanes (13.8 ml, 1.6M, 22.2 mmol) at 0.60 ml/min. After 20 min, aqueous hydrochloric acid is added (1N, 20 ml), the mixture extracted with ethyl acetate (150 ml), ethyl acetate washed with water, brine, dried over magnesium sulfate, and concentrated. Recrystallization from hexanes gave 4'-benzyloxy-2-aminobenzophenone as yellow crystals; yield: 2.35 g, (70%); m.p. 99°-101° C.